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Compound of Interest

Compound Name: Ailanthoidol

Cat. No.: B1236983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for investigating the anti-cancer

properties of Ailanthoidol in a cell culture setting. The protocols outlined below are designed

to assess its effects on cell viability, apoptosis, and key signaling pathways in cancer cell lines.

Introduction
Ailanthoidol, a neolignan compound, has demonstrated potential as an anti-tumor agent.

Studies have shown its efficacy in inhibiting the progression of liver cancer cells by modulating

critical signaling pathways.[1][2] Specifically, Ailanthoidol has been observed to suppress

TGF-β1-induced migration and invasion in HepG2 hepatoblastoma cells by inhibiting the

phosphorylation of p38 mitogen-activated protein kinase (MAPK) and Smad 2.[1][2][3]

Furthermore, it has been shown to induce apoptosis in Huh7 hepatoma cells.[4] These findings

suggest that Ailanthoidol warrants further investigation as a potential therapeutic agent for

cancer.

This document provides detailed protocols for essential in vitro assays to characterize the

biological activity of Ailanthoidol.

Experimental Overview
The following workflow outlines the key stages of investigating the effects of Ailanthoidol on

cancer cells.
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I. Experimental Setup

II. Cellular Assays III. Mechanism of Action

IV. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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